Cas no 78473-08-2 (Isothiazolo[3,4-b]pyridine-5-carbonitrile, 3-amino-)

• Product Name: Isothiazolo[3,4-b]pyridine-5-carbonitrile, 3-amino-
• CAS No: 78473-08-2
• MF: C₇H₄N₄S
• MW: 176.19845867157
• CID: 534433
• PubChem ID: 12909850
• Update Time: 2025-04-19

Isothiazolo[3,4-b]pyridine-5-carbonitrile, 3-amino- Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[3,4-b]pyridine-5-carbonitrile, 3-amino-
• 3-amino-[1,2]thiazolo[3,4-b]pyridine-5-carbonitrile
• DTXSID30512722
• 3-Amino[1,2]thiazolo[3,4-b]pyridine-5-carbonitrile
• 78473-08-2
• SCHEMBL11388375

• Inchi： 1S/C7H4N4S/c8-2-4-1-5-6(9)12-11-7(5)10-3-4/h1,3H,9H2
• InChI Key： CIQDVERFDBHGRN-UHFFFAOYSA-N
• SMILES： S1C(=C2C=C(C#N)C=NC2=N1)N

Computed Properties

• Exact Mass: 176.01566732g/mol
• Monoisotopic Mass: 176.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų